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Compound of Interest

Compound Name: 2-Thiophenemethanol

Cat. No.: B153580

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Thiophenemethanol (CAS No. 636-72-6). The information is intended to guide laboratory
personnel in the safe use of this compound, minimizing exposure risks and ensuring
appropriate response in case of an incident.

Hazard Identification and Classification

2-Thiophenemethanol is classified as a hazardous chemical.[1] It is harmful if swallowed, in
contact with skin, or if inhaled.[1][2][3] It is also known to cause skin and serious eye irritation,
and may cause respiratory irritation.[1]

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
Source:

Hazard Statements:

e H302: Harmful if swallowed

e H312: Harmful in contact with skin
e H332: Harmful if inhaled

o Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Thiophenemethanol is provided
below.
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Property Value

Molecular Formula C5H60S

Molecular Weight 114.17 g/mol

Appearance Clear light yellow liquid

Boiling Point 206 - 207 °C @ 761 mmHg
Flash Point > 110 °C (> 230 °F) - closed cup
Density 1.205 g/mL at 25 °C

Solubility Soluble in water

Vapor Density 3.94

Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are essential to minimize
exposure to 2-Thiophenemethanol.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Personal Protective Equipment (PPE):
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Protection Type Specific PPE

) Chemical safety goggles or glasses. A face
Eye/Face Protection ) )
shield may be required for splash hazards.

Hand Protection Protective gloves (e.g., nitrile rubber).

) ] Wear suitable protective clothing, such as a lab
Skin and Body Protection .
coat.

) ) If ventilation is inadequate, use a NIOSH-
Respiratory Protection )
approved respirator.

Safe Handling and Storage

Handling:

Avoid contact with skin and eyes.

Do not breathe vapors or mist.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Keep refrigerated.

Store away from strong oxidizing agents.

Conditions to avoid include direct sunlight and heat.

First Aid Measures

In the event of exposure, follow these first aid protocols:
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Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If respiratory

symptoms occur, call a poison center or doctor.

Skin Contact

Wash the skin with plenty of water. If skin
irritation or a rash occurs, seek medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse the mouth with water. If you feel unwell,

seek medical advice.

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).

e Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and sulfur oxides.

Accidental Release:

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.
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o Absorb the spill with an inert absorbent material.
» Collect the absorbed material and place it in a suitable, closed container for disposal.

o Avoid release to the environment.

Experimental Protocols and Workflows

The following diagrams illustrate the logical workflows for handling 2-Thiophenemethanol
safely.
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General Handling Workflow for 2-Thiophenemethanol
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Caption: General Handling Workflow for 2-Thiophenemethanol
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Emergency Response Workflow for 2-Thiophenemethanol Exposure
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Caption: Emergency Response Workflow for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to 2-Thiophenemethanol: Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153580#2-thiophenemethanol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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